Aniline and substituted anilines
Anilines, particularly those with substituents, are a class of aromatic compounds widely used in various industries due to their versatile chemical properties and reactivity. Aniline itself is a basic organic compound with the molecular formula C6H5NH2, derived from benzene by replacing one hydrogen atom with an amino group (-NH2). Substituted anilines refer to derivatives of aniline where additional functional groups are attached to the aromatic ring or the amino group.
These compounds find extensive applications in pharmaceuticals, dyes and pigments, pesticides, and plastics. For instance, they serve as essential intermediates for synthesizing a wide range of drugs and agrochemicals due to their ability to undergo electrophilic substitution reactions at various positions on the aromatic ring. The introduction of substituents can significantly alter the physical properties, solubility, and reactivity of aniline derivatives, making them suitable for specific applications.
In synthesis, anilines are typically prepared by reducing nitrobenzene or reacting benzene with ammonia in the presence of a catalyst like copper. Substitution reactions can then be carried out using various electrophiles to introduce different functional groups onto the molecule. Understanding and utilizing these properties is crucial for developing novel materials and improving existing processes in industrial settings.

Structure | Chemical Name | CAS | MF |
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1,3-Bis(2,4,6-trimethylphenyl)-4,5-dihydroimidazolium tetrafluoroborate | 245679-18-9 | C21H27BF4N2 |
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3,5-Diiodoanaline | 35122-96-4 | C6H5I2N |
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N-(3-Chloro-4-fluorophenyl)-4,5-dihydro-1H-imidazol-2-amine | 75849-40-0 | C9H9ClFN3 |
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4-Bromo-2-iodoaniline | 66416-72-6 | C6H5BrIN |
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4-Decylaniline | 37529-30-9 | C16H27N |
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3-(4-aminophenyl)-N-hydroxypropanamide hydrochloride | 1803561-93-4 | |
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(2Z)-2-(anilinomethylidene)-4,4-dimethyl-3-oxopentanenitrile | 1025665-48-8 | C14H16N2O |
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3-(3-Aminophenyl)-N-methylpropanamide hydrochloride | 1201633-58-0 | C10H14N2O.HCl |
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Benzenamine, 3-fluoro-4-(3-thienyl)- | 1494143-72-4 | C10H8FNS |
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3-(1,1,1-Trifluoropropan-2-yl)aniline | 1500537-42-7 | C9H10F3N |
Related Literature
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Ali Bayir,Brian J. Jordan,Ayush Verma,Michael A. Pollier,Graeme Cooke,Vincent M. Rotello Chem. Commun., 2006, 4033-4035
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3. A CaCuSi4O10/GCE electrochemical sensor for detection of norfloxacin in pharmaceutical formulations†Gregarious Muungani,Werner E. van Zyl RSC Adv., 2023,13, 12799-12808
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9. Ultrafast charge carrier dynamics in CH3NH3PbI3: evidence for hot hole injection into spiro-OMeTAD†Jan C. Brauer,Yong Hui Lee,Mohammad Khaja Nazeeruddin,Natalie Banerji J. Mater. Chem. C, 2016,4, 5922-5931
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